Cas no 2172518-52-2 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}-4-methylpentanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}-4-methylpentanoic acid
• CAS No: 2172518-52-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5792548
• PubChem ID: 165875392
• Update Time: 2025-06-12

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172518-52-2
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]methyl}-4-methylpentanoic acid
• EN300-1490253
• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}-4-methylpentanoic acid

• Inchi： 1S/C26H32N2O5/c1-16(2)12-18(25(30)31)14-27-24(29)17(3)13-28-26(32)33-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,16-18,23H,12-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： DNIWZHZUBAVGPI-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)C(NCC(C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}-4-methylpentanoic acid

Comprehensive Overview of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}-4-methylpentanoic acid (CAS No. 2172518-52-2)

In the realm of peptide synthesis and pharmaceutical research, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}-4-methylpentanoic acid (CAS No. 2172518-52-2) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS). Its unique structure, featuring an Fmoc group and a branched alkyl chain, makes it indispensable for constructing complex peptides with high precision. Researchers and pharmaceutical companies are increasingly focusing on this compound due to its versatility in drug discovery and bioconjugation applications.

The Fmoc protecting group in this molecule is a cornerstone of modern peptide chemistry. It offers exceptional stability under basic conditions while being readily cleavable under mild acidic conditions, making it ideal for stepwise peptide elongation. The compound’s 2-methylpropanamidomethyl and 4-methylpentanoic acid moieties further enhance its utility in introducing steric hindrance or hydrophobic interactions into peptide sequences. These properties are particularly valuable in designing peptide-based therapeutics, such as GPCR-targeted drugs or enzyme inhibitors, which are currently hot topics in biomedical research.

Recent trends in AI-driven drug discovery and high-throughput screening have amplified the demand for specialized amino acid derivatives like CAS No. 2172518-52-2. Computational models often highlight the importance of non-natural amino acids in improving peptide stability and bioavailability, aligning with this compound’s structural advantages. Moreover, its compatibility with automated synthesizers has made it a favorite among labs exploring combinatorial chemistry or peptide libraries for personalized medicine.

From an industrial perspective, the scalability of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidomethyl}-4-methylpentanoic acid synthesis is another key advantage. Manufacturers are optimizing routes to ensure cost-effective production while maintaining high purity, a critical factor for regulatory compliance in GMP applications. Environmental sustainability is also a growing concern, prompting innovations in greener solvents and catalysts for its preparation—a topic frequently searched in green chemistry forums.

In analytical chemistry, advanced techniques like HPLC-MS and NMR spectroscopy are employed to validate the purity and identity of this compound. Such rigorous quality control is essential given its use in clinical-stage peptides, where impurities can significantly impact therapeutic outcomes. Discussions on QC/QA protocols for amino acid derivatives often feature this compound as a case study due to its complex stereochemistry.

Looking ahead, the integration of machine learning in predicting peptide properties may further elevate the prominence of CAS No. 2172518-52-2. As researchers seek to decode structure-activity relationships (SAR) for novel biologics, this compound’s modular design offers unparalleled flexibility. Whether in anticancer peptide development or vaccine adjuvants, its applications continue to expand, solidifying its status as a staple in modern chemical biology.